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This guide provides a comprehensive comparison of the cross-reactivity and interaction profiles
of key members of the Serine/Arginine-rich (SR) protein family. Given that a specific protein
"SR94" is not found in the scientific literature, this guide focuses on the well-characterized SR
protein family, whose members are often referred to by their molecular weight (e.g., SRp20,
SRp30, etc.) and are critical regulators of RNA splicing and other aspects of gene expression.
Understanding the interactions within this family is crucial due to their functional redundancy
and competition.

Introduction to the SR Protein Family

The SR protein family is a group of highly conserved splicing factors essential for both
constitutive and alternative pre-mRNA splicing.[1] These proteins are characterized by the
presence of one or two N-terminal RNA Recognition Motifs (RRMs) and a C-terminal domain
rich in arginine and serine dipeptides, known as the RS domain.[2] The RRM domain is
responsible for RNA binding, while the RS domain mediates protein-protein interactions, which
are central to the assembly of the spliceosome.[2] The interactions between SR proteins and
other splicing factors are often regulated by phosphorylation of the RS domain.[3]
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SR Protein Interaction Network

Members of the SR protein family form a complex interaction network, exhibiting both
cooperation and competition to regulate splicing events. For instance, SRSF1 and SRSF2, two
of the most studied SR proteins, have been shown to have both overlapping and distinct
functions and binding partners.[4] The STRING database provides a visualization of the known
and predicted protein-protein interactions for SR family members like SRSF1 and SRSF7,
highlighting their connections to other splicing factors and cellular proteins.[4][5]

Below is a diagram illustrating a simplified interaction network of the SR protein family with
other key splicing factors.
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Figure 1: Simplified interaction network of SR proteins.

Quantitative Analysis of SR Protein Interactions

Quantitative mass spectrometry-based proteomics has become a powerful tool for identifying
and quantifying protein-protein interactions.[6][7] These methods can provide data on the
relative abundance of proteins in a complex, offering insights into the stoichiometry and
dynamics of interactions. While specific binding affinities (Kd values) for many SR protein
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interactions are not readily available in a centralized database, quantitative proteomics studies
provide valuable information on interaction partners.

. Quantitative
Interacting SR

Bait Protein . Method Value Reference
Protein
(example)
2.5-fold .
SRSF1 SRSF2 Co-IP/ MS ] (hypothetical)
enrichment
U1-70K (U1- 3.1-fold )
SRSF1 Co-IP/ MS ) (hypothetical)
sSNRNP) enrichment
2.8-fold _
SRSF2 SRSF1 Co-IP/ MS ) (hypothetical)
enrichment
Yeast Two- Strong ]
SRSF7 U2AF35 ) ] ] (hypothetical)
Hybrid interaction

Note: The quantitative values in this table are illustrative examples. Actual experimental values
can be found in the referenced literature.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below
are generalized protocols for Co-immunoprecipitation and Yeast Two-Hybrid analysis, which
are commonly used to study SR protein interactions.

Co-immunoprecipitation (Co-IP) Protocol for SR Proteins

Co-IP is used to isolate a protein and its binding partners from a cell lysate using an antibody
specific to the target protein.[8][9]

1. Cell Lysis:
e Harvest cells and wash with ice-cold PBS.

e Lyse cells in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCI pH 7.4, 150 mM NaCl, 1 mM
EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitors.
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Incubate on ice and then centrifuge to pellet cell debris.
. Immunoprecipitation:
Pre-clear the lysate by incubating with protein A/G beads.

Add the antibody specific to the "bait" SR protein to the pre-cleared lysate and incubate with
gentle rotation.

Add fresh protein A/G beads to capture the antibody-protein complexes.
. Washing and Elution:
Pellet the beads and wash several times with lysis buffer to remove non-specific binders.

Elute the protein complexes from the beads using an elution buffer (e.g., low pH buffer or
SDS-PAGE sample buffer).

. Analysis:

Analyze the eluted proteins by Western blotting using antibodies against the suspected
interacting proteins or by mass spectrometry for a broader identification of interaction
partners.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10802332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Pre-clear with Beads

'

Incubate with Bait Antibody

'

Capture with Protein A/G Beads

'

Wash Beads

'

Elute Proteins

Western Blot or Mass Spectrometry

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10802332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

No Interaction Interaction

BD-Bait AD-Prey BD-Bait AD-Prey

\
\ no activation
\

Reporter Gene OFF @

activation

Reporter Gene ON

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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